Cas no 1806985-54-5 (4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol)

• Product Name: 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
• CAS No: 1806985-54-5
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874478
• Update Time: 2025-06-08

4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H5ClF5NO/c9-4-1-3(2-16)15-6(7(10)11)5(4)8(12,13)14/h1,7,16H,2H2
• InChI Key： AWQJGHZEGLLXRX-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol

Introduction to 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1806985-54-5)

4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol, with the CAS number 1806985-54-5, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted pyridine ring, a difluoromethyl group, and a trifluoromethyl group, all of which contribute to its distinctive chemical and biological properties.

The synthesis of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol involves a series of well-defined chemical reactions. One common approach is the sequential addition of fluorinated reagents to a pyridine scaffold, followed by selective functionalization to introduce the desired substituents. Recent advancements in fluorination techniques have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

In terms of its chemical properties, 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol exhibits high stability under various conditions. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the compound's solubility can be fine-tuned by modifying the substituents on the pyridine ring, allowing for optimized bioavailability in different formulations.

The biological activity of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol has been extensively studied in recent years. Research has shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for various therapeutic applications. For instance, it has demonstrated significant activity against kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent.

In preclinical studies, 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol has exhibited favorable pharmacokinetic properties. It shows good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Moreover, its low toxicity profile and minimal side effects make it an attractive option for further development.

The potential applications of 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol extend beyond oncology. Recent studies have explored its use in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems and reduce neuroinflammation has shown promising results in animal models.

In addition to its therapeutic potential, 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol has also found applications in agrochemicals. Its high stability and resistance to degradation make it suitable for use as a pesticide or herbicide. However, further research is needed to evaluate its environmental impact and ensure its safe use in agricultural settings.

The ongoing research on 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol is driven by its unique combination of chemical properties and biological activities. Scientists are continuously exploring new synthetic methods to improve its production efficiency and develop novel derivatives with enhanced therapeutic effects. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that can benefit human health and well-being.

In conclusion, 4-Chloro-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1806985-54-5) is a versatile compound with significant potential in various fields of research and development. Its unique structural features and favorable biological properties make it an exciting target for further investigation and application in medicinal chemistry, pharmaceuticals, and agrochemicals.